Cas no 1485747-67-8 ((2S)-1-[1-(2,2,2-trifluoroethyl)-4-piperidyl]pyrrolidine-2-carboxylic acid;dihydrochloride)

• Product Name: (2S)-1-[1-(2,2,2-trifluoroethyl)-4-piperidyl]pyrrolidine-2-carboxylic acid;dihydrochloride
• CAS No: 1485747-67-8
• CID: 4674721
• PubChem ID: 71756786
• Update Time: 2025-05-23

(2S)-1-[1-(2,2,2-trifluoroethyl)-4-piperidyl]pyrrolidine-2-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[1-(2,2,2-trifluoroethyl)-4-piperidyl]pyrrolidine-2-carboxylic acid;dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-[1-(2,2,2-trifluoroethyl)-4-piperidyl]pyrrolidine-2-carboxylic acid;dihydrochloride

Chemical Compound CAS No. 1485747-67-8: (2S)-1-[1-(2,2,2-Trifluoroethyl)-4-Piperidyl]pyrrolidine-2-Carboxylic Acid; Dihydrochloride

The compound (2S)-1-[1-(2,2,2-Trifluoroethyl)-4-Piperidyl]pyrrolidine-2-Carboxylic Acid; Dihydrochloride (CAS No. 1485747-67-8) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The molecule's structure incorporates a pyrrolidine ring system with a trifluoroethyl substituent, making it a unique candidate for exploring novel therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of trifluoromethylated compounds due to their enhanced stability and bioavailability. The trifluoroethyl group in this compound contributes to its lipophilicity, which is a critical factor in drug design for improving absorption and distribution within the body. Additionally, the stereochemistry at the (S) configuration of the pyrrolidine ring ensures specific interactions with biological targets, potentially enhancing selectivity and efficacy.

The synthesis of (2S)-1-[1-(2,2,2-Trifluoroethyl)-4-Piperidyl]pyrrolidine-2-Carboxylic Acid; Dihydrochloride involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed asymmetric catalysis to achieve high enantiomeric excess during the formation of the pyrrolidine ring. This approach not only streamlines the production process but also ensures the purity and consistency required for preclinical studies.

Preclinical evaluations of this compound have demonstrated promising results in various biological assays. For instance, studies conducted in vitro have shown that the compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways. This suggests its potential application as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption profiles, which are essential for developing orally administered drugs.

One of the most recent breakthroughs involving this compound is its exploration as a modulator of ion channels. Ion channels play a pivotal role in numerous physiological processes, and their dysregulation is implicated in several diseases, including epilepsy and chronic pain conditions. The ability of (2S)-1-[1-(2,2,2-Trifluoroethyl)-4-Piperidyl]pyrrolidine-2-Carboxylic Acid; Dihydrochloride to modulate these channels opens new avenues for treating neurodegenerative disorders.

In terms of safety assessment, toxicity studies have been conducted to evaluate the compound's safety profile. These studies have revealed that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential translation into clinical use. However, further long-term toxicological studies are required to fully assess its safety for human consumption.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into how the trifluoroethyl group interacts with specific residues within target proteins. These findings have guided subsequent modifications to enhance binding affinity and selectivity.

In conclusion, (2S)-1-[1-(2,2,2-Trifluoroethyl)-4-Piperidyl]pyrrolidine-2-Carboxylic Acid; Dihydrochloride (CAS No. 1485747-67-8) represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.